Cas no 81817-17-6 (1,2,4-Benzotriazine, 3-(4-methylphenyl)-)

• Product Name: 1,2,4-Benzotriazine, 3-(4-methylphenyl)-
• CAS No: 81817-17-6
• MF: C₁₄H₁₁N₃
• MW: 221.257242441177
• CID: 702894
• PubChem ID: 12759615
• Update Time: 2025-04-19

1,2,4-Benzotriazine, 3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazine, 3-(4-methylphenyl)-
• 3-(4-methylphenyl)-1,2,4-benzotriazine
• DTXSID20509166
• 81817-17-6
• 3-(p-tolyl)benzo[e][1,2,4]triazine
• TQP0588

• Inchi： 1S/C14H11N3/c1-10-6-8-11(9-7-10)14-15-12-4-2-3-5-13(12)16-17-14/h2-9H,1H3
• InChI Key： WHHMDWFHJUFPKA-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=NC=1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 221.095297364g/mol
• Monoisotopic Mass: 221.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.7Ų